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Introduction

5-Acetamidonicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a compound of
interest in medicinal chemistry and drug development. Its structure, featuring both a carboxylic
acid and an acetamido group on the pyridine ring, presents a unique scaffold for the synthesis
of novel therapeutic agents. This guide provides a comprehensive overview of the chemical
properties, structure, and a detailed synthesis protocol for 5-Acetamidonicotinic acid.
Furthermore, it delves into its potential applications, drawing insights from the biological
activities of related nicotinic acid derivatives. This document is intended for researchers,
scientists, and professionals in the field of drug development who are exploring new chemical
entities for various therapeutic targets.

Chemical Properties and Structure

While extensive experimental data for 5-Acetamidonicotinic acid is not widely available in
public literature, its fundamental properties can be determined, and others can be reasonably
predicted based on its chemical structure and the known properties of its parent compound, 5-
aminonicotinic acid.
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Property

Value

Source

Chemical Name

5-Acetamidonicotinic acid

5-acetylaminopyridine-3-

Synonyms -
ynony carboxylic acid
CAS Number 82817-65-0 [1]
Molecular Formula CsHsN20s3 [1]
Molecular Weight 180.16 g/mol [1]
Predicted: Off-white to pale Inferred from 5-aminonicotinic
Appearance . .
yellow solid acid[2]
] ] Not experimentally determined
Melting Point ) ] ] -
in available literature.
- ) Not experimentally determined
Boiling Point ) ) ] -
in available literature.
Predicted to be soluble in polar
- organic solvents like DMSO Inferred from structural
Solubility

and DMF, with limited solubility ~ features

in water.

Molecular Structure

The structure of 5-Acetamidonicotinic acid consists of a pyridine ring substituted with a
carboxylic acid at the 3-position and an acetamido group at the 5-position. The presence of
both a hydrogen bond donor (the amide N-H) and acceptor (the amide and carboxylic acid
carbonyls), as well as the aromatic pyridine ring, makes it an attractive scaffold for interacting
with biological targets.

Caption: 2D structure of 5-Acetamidonicotinic acid.

Synthesis Protocol

5-Acetamidonicotinic acid can be reliably synthesized from its precursor, 5-aminonicotinic
acid, through a straightforward acetylation reaction. The following protocol details the
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necessary steps.

Rationale for Experimental Choices

The choice of acetic anhydride as the acetylating agent is based on its high reactivity and the
ease of removal of the acetic acid byproduct. Pyridine is used as a base to neutralize the acetic
acid formed during the reaction, driving the equilibrium towards the product. It also acts as a
solvent for the reaction.

Step-by-Step Methodology

¢ Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-
aminonicotinic acid (1 equivalent) in pyridine under an inert atmosphere (e.g., nitrogen or
argon).

» Addition of Acetylating Agent: Cool the solution to 0°C using an ice bath. Slowly add acetic
anhydride (1.1 equivalents) dropwise to the stirred solution.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, pour the mixture into ice-cold water to precipitate the
product.

« Isolation: Collect the precipitate by vacuum filtration and wash it with cold water to remove
any remaining pyridine and acetic acid.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield pure 5-Acetamidonicotinic acid.

Drying: Dry the purified product under vacuum to remove any residual solvent.

Caption: Workflow for the synthesis of 5-Acetamidonicotinic acid.

Predicted Spectroscopic Characterization

While experimental spectra for 5-Acetamidonicotinic acid are not readily available, its
structure allows for the prediction of key spectroscopic features that would be invaluable for its
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characterization upon synthesis.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the pyridine ring, a singlet for the methyl protons of the acetyl group, a broad
singlet for the amide proton, and a very broad singlet for the carboxylic acid proton. The
chemical shifts of the pyridine protons will be influenced by the positions of the substituents.

e 13C NMR: The carbon NMR spectrum should display signals for the two carbonyl carbons
(amide and carboxylic acid), the carbons of the pyridine ring, and the methyl carbon of the
acetyl group.

» IR Spectroscopy: The infrared spectrum is expected to exhibit characteristic absorption
bands for the O-H stretch of the carboxylic acid (a broad band), the N-H stretch of the amide,
the C=0 stretches of the carboxylic acid and the amide, and C=C and C=N stretching
vibrations of the pyridine ring.

e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the molecular weight of the compound (180.16 g/mol ).

Potential Applications in Drug Discovery

Nicotinic acid and its derivatives have been explored for a wide range of therapeutic
applications.[3][4][5] The structural features of 5-Acetamidonicotinic acid suggest its potential
as a scaffold for the development of novel drugs.

Anti-inflammatory Agents

Several derivatives of nicotinic acid have demonstrated significant anti-inflammatory activity.[1]
[3] The mechanism of action often involves the inhibition of pro-inflammatory enzymes such as
cyclooxygenase-2 (COX-2).[3] The acetamido group in 5-Acetamidonicotinic acid could
potentially form key interactions within the active sites of such enzymes, making it a promising
starting point for the design of novel anti-inflammatory drugs with potentially improved safety
profiles.[1]

Antimicrobial Agents
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Nicotinic acid derivatives have also been investigated for their antibacterial and antifungal
properties.[5][6] The pyridine ring is a common motif in many antimicrobial drugs. By modifying
the carboxylic acid and acetamido groups of 5-Acetamidonicotinic acid, it may be possible to
develop new compounds with potent activity against various pathogens.
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Caption: Potential therapeutic applications of 5-Acetamidonicotinic acid derivatives.

Conclusion

5-Acetamidonicotinic acid represents a valuable, yet underexplored, chemical entity with
significant potential in the field of drug discovery. This guide has provided a comprehensive
overview of its chemical properties, structure, a reliable synthesis protocol, and a discussion of
its potential applications based on the established biological activities of related nicotinic acid
derivatives. While a lack of extensive experimental data currently exists, the information
presented here serves as a solid foundation and a call to action for researchers to further
investigate this promising compound and its derivatives for the development of new and
effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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